Cas no 2172202-50-3 (3-(4-Chloro-3-methylphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-Chloro-3-methylphenyl)-2-hydroxypropanoic acid
• CAS No: 2172202-50-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5605094
• PubChem ID: 165833700
• Update Time: 2023-09-01

3-(4-Chloro-3-methylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoic acid
• EN300-1282765
• 2172202-50-3
• 3-(4-Chloro-3-methylphenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C10H11ClO3/c1-6-4-7(2-3-8(6)11)5-9(12)10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： PNKWVLHHSCGVJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų